Cas no 2228275-09-8 (3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid)

• Product Name: 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid
• CAS No: 2228275-09-8
• MF: C₈H₁₀F₂N₂O₂S
• MW: 236.239007472992
• CID: 5862303
• PubChem ID: 165743189
• Update Time: 2025-07-19

3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid
• EN300-1974966
• 2228275-09-8
• 3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3,3-difluoropropanoic acid

• Inchi： 1S/C8H10F2N2O2S/c1-12(2)7-11-4-5(15-7)8(9,10)3-6(13)14/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： GUAAMYWGCNZXJL-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CC(=O)O)(F)F)N(C)C

Computed Properties

• Exact Mass: 236.04310506g/mol
• Monoisotopic Mass: 236.04310506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.7Ų

Additional information on 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid

3-2-(Dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic Acid: A Comprehensive Overview

3-2-(Dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid (CAS No. 2228275-09-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid is noteworthy for its incorporation of a thiazole ring and difluoromethyl groups. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which are known to confer significant biological activity. The presence of difluoromethyl groups adds further complexity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

The synthesis of 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid has been reported in several recent studies. One common approach involves the reaction of a thiazole derivative with a difluoromethylated reagent in the presence of a suitable base. This method allows for the efficient construction of the target molecule with high yields and purity. The synthetic route is particularly important as it can be optimized for large-scale production, making the compound more accessible for further research and development.

In terms of biological activity, 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes suggests its potential as a lead molecule for the development of targeted therapies.

Beyond its enzymatic inhibition properties, 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines in immune cells. This property makes it a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have indicated that the compound may have neuroprotective effects, which could be beneficial in neurological disorders like Alzheimer's disease.

The pharmacokinetic profile of 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid is another critical aspect that has been explored in recent research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation. Moreover, the presence of difluoromethyl groups can enhance metabolic stability and prolong the half-life of the compound in vivo.

Clinical trials are currently underway to assess the safety and efficacy of 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid. Early-phase trials have demonstrated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and support further investigation into its therapeutic potential. Researchers are particularly interested in evaluating its efficacy in combination with other drugs to enhance treatment outcomes.

In conclusion, 3-2-(dimethylamino)-1,3-thiazol-5-yl-3,3-difluoropropanoic acid (CAS No. 2228275-09-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.